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Compound of Interest

Compound Name: 1,3-Butanediol diacetate

Cat. No.: B073191 Get Quote

An In-depth Technical Guide to the Thermodynamic Properties of 1,3-Butanediol Diacetate

Introduction
1,3-Butanediol diacetate (CAS No: 1117-31-3) is an organic ester with the molecular formula

C₈H₁₄O₄.[1][2][3] This document provides a comprehensive overview of its key thermodynamic

and physical properties, intended for researchers, scientists, and professionals in drug

development and chemical engineering. The information is presented with a focus on

quantitative data, experimental methodologies, and the logical relationships between different

properties.

Physicochemical Properties
A summary of the fundamental physicochemical properties of 1,3-Butanediol diacetate is

presented below.
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Property Value Source

Molecular Formula C₈H₁₄O₄ [1][2][3]

Molar Mass 174.19 g/mol [1][2][3]

Density 1.028 g/cm³ [3][4]

1.02800 @ 25.00 °C [5]

Refractive Index 1.4180 [3][4]

1.41990 @ 20.00 °C [5]

Octanol/Water Partition

Coefficient (logP)
1.31 [3]

0.710 (estimated) [5]

Water Solubility
4438 mg/L @ 25 °C

(estimated)
[5]

Thermodynamic Properties
The thermodynamic data for 1,3-Butanediol diacetate is crucial for understanding its behavior

in various processes.
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Property Value Conditions Source

Boiling Point 97-99 °C at 8 mmHg [3][4]

228.76 °C
at 760 mmHg

(estimated)
[5]

371.2 K (98.05 °C) at 0.01 bar [6]

Vapor Pressure 16.61 Pa at 20 °C [3][4]

0.100 mmHg at 25 °C (estimated) [5]

Flash Point 85 °C [3][4]

185.00 °F TCC [5]

Standard Gibbs Free

Energy of Formation

(ΔfG°)

-453.80 kJ/mol [1]

Experimental Protocols
While specific experimental details for the determination of all thermodynamic properties of 1,3-
Butanediol diacetate are not extensively published in a single source, the following

methodologies represent standard approaches for esters and similar organic compounds.

Vapor Pressure Determination
The vapor pressure of a compound like 1,3-Butanediol diacetate can be measured using an

inclined-piston or a twin ebulliometric apparatus.[7] The Knudsen effusion method is another

technique suitable for determining vapor pressure.[8]

General Ebulliometric Procedure:

Sample Preparation: A high-purity sample of 1,3-Butanediol diacetate is placed in the

ebulliometer.

Pressure Control: The system pressure is controlled and measured with a high-precision

pressure transducer.
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Temperature Measurement: The boiling temperature of the sample is measured at the

established pressure. The temperature is typically measured with a platinum resistance

thermometer.

Data Collection: A series of boiling temperatures are recorded at different pressures.

Data Analysis: The collected data is then fitted to a vapor pressure equation, such as the

Wagner-type equation, to model the temperature dependence of vapor pressure.[7]

Heat Capacity Measurement
Differential Scanning Calorimetry (DSC) is a common method for measuring the heat capacity

of liquids.[7]

General DSC Procedure:

Sample Preparation: A known mass of 1,3-Butanediol diacetate is hermetically sealed in a

DSC pan. An empty sealed pan is used as a reference.

Calibration: The DSC instrument is calibrated for temperature and heat flow using standard

materials.

Measurement: The sample and reference pans are subjected to a controlled temperature

program (e.g., heating at a constant rate). The difference in heat flow to the sample and

reference is measured.

Data Analysis: The heat capacity is calculated from the differential heat flow, the heating rate,

and the sample mass.

Enthalpy of Vaporization Determination
The enthalpy of vaporization can be determined from vapor pressure data using the Clausius-

Clapeyron equation. It can also be measured directly using calorimetry.

Logical Relationships and Workflows
The following diagrams illustrate the relationships between key thermodynamic properties and

a general workflow for their experimental determination.
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Logical Relationship of Thermodynamic Properties
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Caption: Relationship between key thermodynamic properties.
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General Experimental Workflow for Thermodynamic Properties

Preparation
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(for Vapor Pressure)
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Caption: Workflow for thermodynamic property determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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